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Compound of Interest

Compound Name: cis-Tranexamic Acid-13C2,15N

CAS No.: 1557000-06-2

Cat. No.: B585350

Get Quote

Executive Summary
Tranexamic acid (TXA) is a synthetic lysine analog used as an antifibrinolytic agent. Unlike

many lipophilic drugs, TXA presents unique challenges in drug metabolism and

pharmacokinetics (DMPK) studies due to its high polarity, zwitterionic nature, and lack of a

significant UV chromophore.

This guide details the application of Stable Isotope Labeled (SIL) Tranexamic Acid (specifically

and

analogs) to overcome these hurdles. While TXA undergoes minimal biotransformation, the use
of labeled analogs is strictly required for LC-MS/MS bioanalysis to compensate for significant
matrix effects inherent in the hydrophilic interaction liquid chromatography (HILIC) modes
required to retain the drug.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b585350#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b585350?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The Scientific Rationale: Why Labeling is Non-
Negotiable
The Polarity Challenge
TXA (trans-4-(aminomethyl)cyclohexanecarboxylic acid) exists as a zwitterion at physiological

pH. Standard C18 Reverse Phase Chromatography (RPC) fails to retain TXA, necessitating the

use of HILIC or Ion-Pairing Chromatography.

Matrix Effects and Ion Suppression
In HILIC modes, co-eluting endogenous phospholipids often cause severe ion suppression in

Mass Spectrometry.

The Solution: A co-eluting SIL Internal Standard (IS).

The Mechanism: The SIL-IS experiences the exact same ionization environment as the

analyte at the exact same retention time, allowing for normalization of signal suppression.

Selection of the Label
Avoid Deuterium (

) labels on exchangeable positions (amines/carboxylic acids).

Recommended: Tranexamic Acid-

.

Reasoning: Carbon-13 and Nitrogen-15 are non-exchangeable and offer a mass shift of +3

Da, sufficient to avoid isotopic interference (cross-talk) from the natural M+3 abundance of

the parent drug.

Workflow Visualization
The following diagram outlines the integrated workflow for processing plasma samples using

labeled TXA.
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Figure 1: Bioanalytical workflow for Tranexamic Acid utilizing Stable Isotope Labeled Internal

Standards to correct for recovery and matrix effects.

Protocol A: LC-MS/MS Quantification (Bioanalysis)
This protocol is the industry standard for quantifying TXA in human plasma/urine to support PK

studies.

Materials
Analyte: Tranexamic Acid (Reference Standard).

Internal Standard (IS): Tranexamic Acid-

(Mass shift +3).

Matrix: Human Plasma (K2EDTA).

Column: Waters XBridge Amide (3.5 µm, 2.1 x 100 mm) or equivalent HILIC column.

Sample Preparation (Protein Precipitation)
Aliquot: Transfer 50 µL of plasma into a 1.5 mL centrifuge tube.

IS Addition: Add 10 µL of Working IS Solution (5 µg/mL in 50:50 MeOH:H2O). Vortex for 10

sec.

Expert Note: The IS must be added before precipitation to track extraction efficiency.

Precipitation: Add 200 µL of Acetonitrile containing 0.1% Formic Acid.

Agitation: Vortex vigorously for 1 min.

Separation: Centrifuge at 14,000 x g for 10 min at 4°C.
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Dilution: Transfer 100 µL of supernatant to a vial and dilute with 100 µL of Acetonitrile (to

match initial mobile phase conditions).

LC-MS/MS Conditions
Chromatography (HILIC Mode):

Mobile Phase A: 10 mM Ammonium Formate in Water (pH 3.5).

Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

Flow Rate: 0.4 mL/min.

Gradient Table:

Time (min) % Mobile Phase A % Mobile Phase B State

0.0 10 90 Initial

1.0 10 90 Isocratic Hold

3.0 40 60 Elution

3.1 10 90 Re-equilibration

6.0 10 90 End

Mass Spectrometry (MRM Transitions):

Compound Precursor Ion (m/z) Product Ion (m/z)
Collision Energy
(eV)

TXA 158.1 95.1 18

SIL-TXA (IS) 161.1 98.1 18

Protocol B: Metabolic Stability Screening
Although TXA is excreted ~95% unchanged, regulatory bodies (FDA/EMA) require confirmation

of metabolic stability. This protocol uses labeled TXA to track the parent compound's
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disappearance.

Experimental Logic
Since metabolites are minor, we track the depletion of the parent drug relative to a zero-time

control. We use the labeled IS in the analysis phase, not the incubation phase, to quantify the

remaining parent.
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Figure 2: Microsomal stability workflow. Note that the Internal Standard is added at the

'Quench' step.

Step-by-Step Procedure
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Pre-incubation: Prepare Liver Microsomes (human/rat) at 0.5 mg/mL in Phosphate Buffer

(pH 7.4). Add TXA (1 µM final concentration). Pre-warm to 37°C for 5 min.

Initiation: Add NADPH (1 mM final) to start the reaction.

Sampling: At T=0, 15, 30, and 60 minutes, remove 50 µL aliquots.

Quenching: Immediately dispense aliquot into 150 µL of ice-cold Acetonitrile containing SIL-

TXA Internal Standard.

Critical Step: The IS here corrects for volume variations and instrument drift during the

analysis of the time-course samples.

Calculation: Plot ln(% Remaining) vs. Time. The slope (

) determines intrinsic clearance (

).

Expectation: For TXA, the slope should be near zero, indicating high metabolic stability.

Data Interpretation & Troubleshooting
Isotopic Contribution (Cross-talk)
When using

-TXA (+3 Da shift):

Check the Blank + IS sample. Ensure there is no signal in the analyte channel (158.1 >

95.1).

If signal exists, the IS purity is low, or the mass resolution is insufficient.

Correction: If interference > 20% of the LLOQ (Lower Limit of Quantification), use a higher

mass label (e.g., d6-TXA) or improve chromatographic separation.

Carryover
TXA is "sticky" on metallic surfaces due to its amine and carboxylic acid groups.
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Symptom: Ghost peaks in blank samples after a high concentration standard.

Fix: Use a needle wash of 90:10:0.1 Water:Acetonitrile:Formic Acid (highly aqueous washes

clean polar drugs better than high organic washes).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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